Cas no 76535-33-6 (Nonacosane, 7-methyl-)
Nonacosane, 7-methyl- structure
Product Name:Nonacosane, 7-methyl-
Nonacosane, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Nonacosane, 7-methyl-
- 7-methylnonacosane
- 7-methyl-nonacosane
- DTXSID60335769
- 76535-33-6
- YWNHSHLIXCZRHQ-UHFFFAOYSA-N
- LMFA11000512
-
- Inchi: 1S/C30H62/c1-4-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-29-30(3)28-26-9-7-5-2/h30H,4-29H2,1-3H3
- InChI Key: YWNHSHLIXCZRHQ-UHFFFAOYSA-N
- SMILES: C(C)(CCCCCC)CCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 422.48546
- Monoisotopic Mass: 422.485151978g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 26
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.806
- Boiling Point: 492°C at 760 mmHg
- Flash Point: 192.2°C
- Refractive Index: 1.45
- PSA: 0
Nonacosane, 7-methyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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